Cas no 872047-63-7 (Benzo[d]oxazol-6-ylmethanamine)

• Product Name: Benzo[d]oxazol-6-ylmethanamine
• CAS No: 872047-63-7
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1037286
• PubChem ID: 55219292
• Update Time: 2024-10-26

Benzo[d]oxazol-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]oxazol-6-ylmethanamine
• 1,3-benzoxazol-6-ylmethanamine
• ((Benzoxazol-6-yl)methyl)amine
• (1,3-Benzoxazol-6-yl)methanamine
• 6-Aminomethylbenzoxazole
• 6-(Aminomethyl)benzoxazole
• 1-(1,3-Benzoxazol-6-yl)methanamine
• AKOS006238609
• 872047-63-7
• DTXSID20716893
• SCHEMBL355077

• MDL： MFCD19160597
• Inchi： 1S/C8H8N2O/c9-4-6-1-2-7-8(3-6)11-5-10-7/h1-3,5H,4,9H2
• InChI Key： IOKCGCQCJAGOCL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CN)=CC=2)OC=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų